Self-assembly of melem on Ag(111)—emergence of porous structures based on amino-heptazine hydrogen bonds
CrystEngComm Pub Date: 2011-06-22 DOI: 10.1039/C1CE05342F
Abstract
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